Cas no 2229218-23-7 (4-cyclopropyl-2-oxopentanoic acid)

• Product Name: 4-cyclopropyl-2-oxopentanoic acid
• CAS No: 2229218-23-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6283890
• PubChem ID: 150476685
• Update Time: 2025-05-24

4-cyclopropyl-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-oxopentanoic acid
• 2229218-23-7
• EN300-1731439

• Inchi： 1S/C8H12O3/c1-5(6-2-3-6)4-7(9)8(10)11/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： HSYJAXSIJPEYEW-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC(C)C1CC1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-cyclopropyl-2-oxopentanoic acid

4-Cyclopropyl-2-Oxopentanoic Acid: A Comprehensive Overview

4-Cyclopropyl-2-Oxopentanoic Acid (CAS No. 2229218-23-7) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cyclopropane ring and a ketone group, exhibits intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies and its integration into drug design have further underscored its importance in contemporary research.

The molecular structure of 4-cyclopropyl-2-oxopentanoic acid is defined by a five-carbon chain with a cyclopropane substituent at the fourth position and a ketone group at the second position. This arrangement imparts the compound with distinct reactivity and stability, making it a valuable substrate for various chemical transformations. The cyclopropane ring, known for its strain energy, contributes to the compound's reactivity in certain reactions, while the ketone group facilitates participation in enolate chemistry and other nucleophilic additions.

Recent studies have explored the synthesis of 4-cyclopropyl-2-oxopentanoic acid through innovative routes, including enzymatic catalysis and asymmetric synthesis. These methods not only enhance the efficiency of production but also pave the way for the creation of enantiomerically pure derivatives, which are crucial for pharmaceutical applications. For instance, researchers have successfully employed organocatalysts to achieve high enantioselectivity in the synthesis of this compound, highlighting its potential in chiral drug design.

The biological activity of 4-cyclopropyl-2-oxopentanoic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits modulatory effects on key metabolic pathways, making it a promising candidate for therapeutic interventions in metabolic disorders. Additionally, its ability to act as a precursor in bioactive molecule synthesis has been leveraged in drug discovery programs targeting neurodegenerative diseases and cancer.

In terms of industrial applications, 4-cyclopropyl-2-oxopentanoic acid finds utility as an intermediate in the production of specialty chemicals and advanced materials. Its role as a building block in polymer chemistry has been explored, with researchers demonstrating its potential in synthesizing biodegradable polymers with tailored mechanical properties. This aligns with the growing demand for sustainable materials in various industries.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-cyclopropyl-2-oxopentanoic acid, revealing insights into its reactivity under different conditions. Quantum mechanical studies have provided a deeper understanding of the compound's electronic structure, enabling more accurate predictions of its behavior in complex chemical environments. Such knowledge is invaluable for optimizing synthetic pathways and predicting reaction outcomes.

The environmental impact of 4-cyclopropyl-2-oxopentanoic acid has also come under scrutiny as researchers strive to develop greener synthetic methods. Efforts are being made to minimize waste generation and energy consumption during its production, aligning with global sustainability goals. These initiatives highlight the compound's role not only as a chemical entity but also as part of a broader movement toward eco-friendly chemical processes.

In conclusion, 4-cyclopropyl-2-oxopentanoic acid (CAS No. 2229218-23-7) stands as a testament to the dynamic interplay between chemistry and biology. Its unique structure, versatile reactivity, and potential applications continue to drive cutting-edge research across multiple disciplines. As scientific understanding deepens and technological advancements unfold, this compound is poised to play an increasingly significant role in shaping future innovations.